Cas no 128631-63-0 (2,4(1H,3H)-Pyrimidinedione,1-(3,5-dihydroxypentyl)-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(3,5-dihydroxypentyl)-5-methyl-
• CAS No: 128631-63-0
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 203586
• PubChem ID: 452403
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(3,5-dihydroxypentyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(3,5-dihydroxypentyl)-5-methyl-
• 1-(3,5-dihydroxypentyl)-5-methylpyrimidine-2,4-dione
• 1-(3,5-Dihydroxypent-1-yl)thymine
• 2,4(1H,3H)-Pyrimidinedione, 1-(3,5-dihydroxypentyl)-5-methyl-
• DTXSID40926174
• 128631-63-0
• 1-(3,5-dihydroxypentyl)-5-methyl-pyrimidine-2,4-dione
• 3,5-DiOHPentylThymine
• 1-(3,5-Dihydroxypentyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one

• Inchi： 1S/C10H16N2O4/c1-7-6-12(10(16)11-9(7)15)4-2-8(14)3-5-13/h6,8,13-14H,2-5H2,1H3,(H,11,15,16)
• InChI Key： YEPCFTBHKDVDKM-UHFFFAOYSA-N
• SMILES： OC(CCO)CCN1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 228.11108
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 89.87